Cas no 5139-28-6 (Arabinitol, 1-O-ethyl-,tetraacetate, D- (8CI))

Arabinitol, 1-O-ethyl-,tetraacetate, D- (8CI) structure
5139-28-6 structure
Product Name:Arabinitol, 1-O-ethyl-,tetraacetate, D- (8CI)
CAS No:5139-28-6
MF:C15H21ClN4O2
MW:324.805842161179
CID:380713
PubChem ID:2729727
Update Time:2025-04-19

Arabinitol, 1-O-ethyl-,tetraacetate, D- (8CI) Chemical and Physical Properties

Names and Identifiers

    • Arabinitol, 1-O-ethyl-,tetraacetate, D- (8CI)
    • N1,N1-diethyl-N2-(5-nitroquinolin-8-yl)ethane-1,2-diamine hydrochloride
    • N',N'-diethyl-N-(5-nitroquinolin-8-yl)ethane-1,2-diamine,hydrochloride
    • N',N'-diethyl-N-(5-nitroquinolin-8-yl)ethane-1,2-diamine;hydrochloride
    • Cambridge id 5139286
    • 5139-28-6
    • DTXSID10369610
    • BIM-0009084.P001
    • AC1MBQKO
    • AKOS000423652
    • Inchi: 1S/C15H20N4O2.ClH/c1-3-18(4-2)11-10-16-13-7-8-14(19(20)21)12-6-5-9-17-15(12)13;/h5-9,16H,3-4,10-11H2,1-2H3;1H
    • InChI Key: YUYGXVXXFDGBHL-UHFFFAOYSA-N
    • SMILES: Cl.[O-][N+](C1=CC=C(C2C1=CC=CN=2)NCCN(CC)CC)=O

Computed Properties

  • Exact Mass: 324.13553
  • Monoisotopic Mass: 324.135
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 330
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74Ų

Experimental Properties

  • Boiling Point: 459.4°C at 760 mmHg
  • Flash Point: 231.6°C
  • PSA: 71.3
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